Cas no 1630101-13-1 (2,2-difluoro-2-4-(methylsulfanyl)phenylacetic acid)

• Product Name: 2,2-difluoro-2-4-(methylsulfanyl)phenylacetic acid
• CAS No: 1630101-13-1
• MF: C₉H₈F₂O₂S
• MW: 218.220428466797
• CID: 5991798
• PubChem ID: 84127432
• Update Time: 2025-06-16

2,2-difluoro-2-4-(methylsulfanyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-4-(methylsulfanyl)phenylacetic acid
• 2,2-difluoro-2-[4-(methylsulfanyl)phenyl]acetic acid
• 1630101-13-1
• EN300-1139495

• Inchi： 1S/C9H8F2O2S/c1-14-7-4-2-6(3-5-7)9(10,11)8(12)13/h2-5H,1H3,(H,12,13)
• InChI Key： MVOPPUOYLTVEAB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C(=O)O)(F)F

Computed Properties

• Exact Mass: 218.02130699g/mol
• Monoisotopic Mass: 218.02130699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.6Ų

Additional information on 2,2-difluoro-2-4-(methylsulfanyl)phenylacetic acid

Comprehensive Overview of 2,2-Difluoro-2-(4-(methylsulfanyl)phenyl)acetic Acid (CAS No. 1630101-13-1)

2,2-Difluoro-2-(4-(methylsulfanyl)phenyl)acetic acid (CAS No. 1630101-13-1) is a fluorinated organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoroacetic acid moiety and methylsulfanylphenyl group, has garnered attention due to its potential as a building block in drug discovery and material science. Its molecular structure combines the stability of fluorine atoms with the reactivity of the acetic acid functional group, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2,2-difluoro-2-(4-(methylsulfanyl)phenyl)acetic acid has surged, driven by their enhanced bioavailability and metabolic stability in drug development. Researchers are particularly interested in its role as a precursor for biologically active molecules, including enzyme inhibitors and receptor modulators. The compound's methylsulfanyl group also contributes to its utility in catalysis and ligand design, aligning with trends in green chemistry and sustainable synthesis.

From an industrial perspective, CAS No. 1630101-13-1 is often explored for its potential in crop protection formulations. The difluoro substitution pattern is known to improve the lipophilicity and membrane permeability of agrochemicals, addressing challenges in pest resistance. This aligns with current agricultural innovation trends, where eco-friendly and high-efficacy solutions are prioritized. Additionally, its phenylacetic acid derivative structure makes it relevant to studies on plant growth regulators.

The synthesis of 2,2-difluoro-2-(4-(methylsulfanyl)phenyl)acetic acid typically involves multi-step reactions, including electrophilic fluorination and cross-coupling techniques. Advanced methods such as flow chemistry and microwave-assisted synthesis have been investigated to optimize yield and purity, reflecting the broader shift toward process intensification in chemical manufacturing. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its structural integrity and suitability for high-value applications.

Environmental and safety profiles of CAS No. 1630101-13-1 are critical considerations. While fluorinated compounds are generally stable, their degradation pathways and ecotoxicological impacts are under scrutiny. Regulatory frameworks like REACH and FDA guidelines influence its commercial use, emphasizing the need for rigorous risk assessment data. This compound's low volatility and moderate water solubility position it favorably compared to traditional halogenated analogs.

In the context of personalized medicine, derivatives of 2,2-difluoro-2-(4-(methylsulfanyl)phenyl)acetic acid are being studied for targeted therapies. Its ability to modulate enzyme activity and protein-protein interactions resonates with innovations in cancer research and neurodegenerative diseases. Collaborative efforts between academia and industry continue to uncover novel applications, reinforcing its status as a high-potential intermediate.

Market insights indicate growing investments in fluorine chemistry, with CAS No. 1630101-13-1 benefiting from this trend. Its compatibility with late-stage functionalization strategies and click chemistry further expands its utility. As AI-driven drug discovery accelerates, the demand for structurally diverse compounds like this is expected to rise, making it a focal point for patent filings and R&D portfolios.

For researchers seeking reliable sourcing, 2,2-difluoro-2-(4-(methylsulfanyl)phenyl)acetic acid is available through specialized chemical suppliers with stringent quality control protocols. Certificates of analysis (CoA) detailing purity, impurity profiles, and storage conditions are essential for ensuring reproducibility in experiments. Custom synthesis and scale-up services are also offered to meet project-specific requirements.

In summary, 2,2-difluoro-2-(4-(methylsulfanyl)phenyl)acetic acid (CAS No. 1630101-13-1) exemplifies the intersection of structural innovation and applied science. Its multifaceted roles in pharmaceuticals, agrochemicals, and material science underscore its relevance in contemporary research. As scientific inquiries evolve, this compound will likely remain a key player in addressing global challenges through molecular design.